Cas no 102305-51-1 (Phosphonium,(2,5-dimethyl-1,4-phenylene)bis[triphenyl-, dibromide (9CI))
102305-51-1 structure
Product Name:Phosphonium,(2,5-dimethyl-1,4-phenylene)bis[triphenyl-, dibromide (9CI)
CAS No:102305-51-1
MF:C44H38Br2P2
MW:788.52805185318
CID:154540
PubChem ID:20835889
Update Time:2025-04-19
Phosphonium,(2,5-dimethyl-1,4-phenylene)bis[triphenyl-, dibromide (9CI) Chemical and Physical Properties
Names and Identifiers
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- (2,5-dimethyl-4-triphenylphosphaniumylphenyl)-triphenylphosphanium,dibromide
- 1,4-Dimethyl-2,5-phenylene-bis(triphenylphosphonium) dibromide
- Phosphonium, (2,5-dimethyl-p-phenylene)bis(triphenyl-, dibromide
- 102305-51-1
- DTXSID10144888
- Phosphonium,(2,5-dimethyl-1,4-phenylene)bis[triphenyl-, dibromide (9CI)
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- Inchi: 1S/C44H38P2.2BrH/c1-35-33-44(46(40-27-15-6-16-28-40,41-29-17-7-18-30-41)42-31-19-8-20-32-42)36(2)34-43(35)45(37-21-9-3-10-22-37,38-23-11-4-12-24-38)39-25-13-5-14-26-39;;/h3-34H,1-2H3;2*1H/q+2;;/p-2
- InChI Key: LLJCEGZRRUEVMT-UHFFFAOYSA-L
- SMILES: [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C(C)C(=CC=1C)[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 788.0795g/mol
- Monoisotopic Mass: 786.08155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 48
- Rotatable Bond Count: 8
- Complexity: 726
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 788.5g/mol
- Topological Polar Surface Area: 0Ų
Phosphonium,(2,5-dimethyl-1,4-phenylene)bis[triphenyl-, dibromide (9CI) Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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